Cas no 2227753-44-6 (rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclopropane-1-carboxylic acid
• CAS No: 2227753-44-6
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 6395203
• PubChem ID: 165757480
• Update Time: 2025-05-24

rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclopropane-1-carboxylic acid
• 2227753-44-6
• EN300-1872213
• rac-(1R,2R)-2-(1-{[(tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(18)15-14(6-4-5-7-14)10-8-9(10)11(16)17/h9-10H,4-8H2,1-3H3,(H,15,18)(H,16,17)/t9-,10-/m1/s1
• InChI Key： ZNHCEIWIRWATPD-NXEZZACHSA-N
• SMILES： OC([C@@H]1C[C@H]1C1(CCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclopropane-1-carboxylic acid

Research Briefing on rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclopropane-1-carboxylic acid (CAS: 2227753-44-6)

In recent years, the compound rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclopropane-1-carboxylic acid (CAS: 2227753-44-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral cyclopropane derivative, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The tert-butoxycarbonyl (Boc) protected amino group and the cyclopropane ring system make this compound a valuable intermediate for the synthesis of biologically active molecules, particularly in the context of protease inhibitors and other therapeutic agents.

Recent studies have focused on the synthetic routes and optimization of rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclopropane-1-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis approach that improves both yield and enantiomeric purity. The method employs a palladium-catalyzed cyclopropanation reaction, followed by Boc protection, achieving an overall yield of 78% with >99% enantiomeric excess (ee). This advancement is particularly noteworthy as it addresses previous challenges in scalability and stereocontrol, which had limited the compound's utility in large-scale pharmaceutical production.

The biological relevance of this compound has been explored in several contexts. A 2024 study published in ACS Chemical Biology demonstrated its potential as a key building block for the development of novel hepatitis C virus (HCV) NS3/4A protease inhibitors. Researchers found that derivatives of rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclopropane-1-carboxylic acid exhibited improved binding affinity and selectivity compared to earlier generation inhibitors. Molecular docking studies revealed that the cyclopropane moiety contributes to optimal positioning within the protease active site, while the Boc group enhances solubility and pharmacokinetic properties.

Further investigations have examined the compound's utility in central nervous system (CNS) drug development. A recent preprint (2024) on bioRxiv reported its incorporation into potential gamma-secretase modulators for Alzheimer's disease treatment. The rigid cyclopropane structure was found to confer conformational restraint that may reduce off-target effects, a common challenge in CNS drug design. Preliminary in vitro studies showed promising blood-brain barrier penetration and metabolic stability, though further in vivo validation is required.

From a chemical biology perspective, rac-(1R,2R)-2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclopropane-1-carboxylic acid has also served as a valuable probe for studying enzyme mechanisms. Its use in photoaffinity labeling experiments (Nature Chemical Biology, 2023) has provided insights into the binding pockets of various carboxylate-recognizing enzymes. The compound's carboxylic acid group facilitates specific interactions with active site residues, while the photolabile Boc group enables covalent trapping of enzyme complexes for structural analysis.

Looking forward, several research groups have indicated plans to explore additional applications of this versatile building block. Upcoming studies are expected to investigate its incorporation into covalent inhibitors targeting SARS-CoV-2 main protease, as well as its potential in developing new classes of immunosuppressants. The compound's unique combination of structural features - the constrained cyclopropane ring, protected amine, and carboxylic acid functionality - continues to make it a molecule of significant interest across multiple therapeutic areas.